Cas no 1805404-71-0 (3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine)

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatility in synthetic chemistry applications. The presence of bromine at the 3-position and a difluoromethyl group at the 2-position enhances its reactivity as an intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The 6-hydroxy and 4-methoxy substituents further contribute to its utility in pharmaceutical and agrochemical synthesis, enabling selective functionalization. Its structural features make it valuable for constructing complex heterocyclic frameworks, particularly in drug discovery where fluorinated and methoxylated motifs are sought after. The compound's stability under standard conditions ensures reliable handling and storage.

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine structure

1805404-71-0 structure

Product name:3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine

CAS No:1805404-71-0

MF:C₇H₆BrF₂NO₂

MW:254.028848171234

CID:4915469

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine
- Inchi： 1S/C7H6BrF2NO2/c1-13-3-2-4(12)11-6(5(3)8)7(9)10/h2,7H,1H3,(H,11,12)
- InChI Key： DEEYXADUYYLINN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(NC=1C(F)F)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 0.9
Topological Polar Surface Area: 38.3

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006751-500mg	3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine	1805404-71-0	97%	500mg	$970.20	2022-04-01
Alichem	A024006751-1g	3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine	1805404-71-0	97%	1g	$1,797.60	2022-04-01

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Additional information on 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine (CAS No. 1805404-71-0)

3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine (CAS No. 1805404-71-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₇H₆BrF₂NO₂, highlights the presence of bromine, difluoromethyl, and methoxy functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The pyridine core of this compound is a key structural motif in many drugs and agrochemicals, making 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine a valuable intermediate. Its hydroxy and methoxy groups enhance solubility and hydrogen-bonding capabilities, while the bromine atom offers a versatile site for further functionalization via cross-coupling reactions. This versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and reduce environmental impact.

In the context of drug discovery, this compound has been investigated for its potential in modulating enzyme activity and protein-protein interactions. The difluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making it a sought-after feature in medicinal chemistry. Recent studies have also explored its utility in catalysis and material science, where its electronic properties can influence reaction outcomes or material performance.

From an industrial perspective, 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine is often discussed in forums focusing on custom synthesis and scale-up challenges. Companies specializing in fine chemicals emphasize the need for high-purity batches to meet the stringent requirements of pharmaceutical clients. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring consistency across batches.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous under current guidelines, its handling requires adherence to Good Laboratory Practices (GLP). Researchers frequently search for safe storage recommendations and degradation pathways to assess its environmental footprint. These topics are particularly relevant given the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Looking ahead, the demand for 3-Bromo-2-(difluoromethyl)-6-hydroxy-4-methoxypyridine is expected to rise, driven by its applications in high-value intermediates and innovative therapeutics. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, further enhances its appeal. As the scientific community continues to uncover new uses for this compound, it remains a focal point in discussions about chemical innovation and process optimization.